Cas no 1001185-00-7 ((3-isocyanatophenyl)methyldimethylamine)

• Product Name: (3-isocyanatophenyl)methyldimethylamine
• CAS No: 1001185-00-7
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 5204981
• PubChem ID: 83382957
• Update Time: 2026-03-06

(3-isocyanatophenyl)methyldimethylamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-isocyanatophenyl)-N,N-dimethylmethanamine
• (3-isocyanatophenyl)methyldimethylamine

• Inchi： 1S/C10H12N2O/c1-12(2)7-9-4-3-5-10(6-9)11-8-13/h3-6H,7H2,1-2H3
• InChI Key： CVQPWOAQBMGTLS-UHFFFAOYSA-N
• SMILES： N(C)(C)CC1=CC=CC(N=C=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (3-isocyanatophenyl)methyldimethylamine

Comprehensive Analysis of (3-isocyanatophenyl)methyldimethylamine (CAS No. 1001185-00-7): Properties, Applications, and Industry Trends

The chemical compound (3-isocyanatophenyl)methyldimethylamine (CAS 1001185-00-7) is a specialized organic intermediate gaining attention in advanced material synthesis and pharmaceutical research. With the rise of green chemistry and precision manufacturing, this compound's unique molecular structure—featuring both isocyanate and tertiary amine functional groups—positions it as a versatile building block for high-performance polymers, coatings, and bioactive molecules.

Recent studies highlight its role in developing self-healing materials, a hot topic in material science. The isocyanate group enables covalent bonding with hydroxyl or amine-containing compounds, forming polyurethane networks, while the dimethylamine moiety contributes to catalytic activity in polymerization reactions. Researchers are exploring its potential in smart coatings for corrosion resistance, aligning with industrial demands for sustainable protective solutions.

From an SEO perspective, users frequently search for "CAS 1001185-00-7 supplier" or "(3-isocyanatophenyl)methyldimethylamine synthesis," reflecting commercial and academic interest. Analytical techniques like HPLC and NMR are critical for quality control, as purity directly impacts downstream applications. The compound’s stability under inert atmospheres and sensitivity to moisture require specialized handling protocols, a common query among laboratory professionals.

Innovations in click chemistry have further expanded its utility. The isocyanate-amine coupling reaction, for instance, is exploited to create dendritic polymers for drug delivery systems—a trending focus in nanomedicine. Environmental concerns drive searches for "biodegradable alternatives to isocyanates," though current alternatives lack the reactivity profile of this compound.

Regulatory compliance remains a key discussion point. While not classified as hazardous under major frameworks, its derivatives may require REACH registration in the EU. Manufacturers emphasize batch-to-batch consistency, particularly for pharmaceutical intermediates, where trace impurities can affect efficacy.

Future directions include catalysis optimization and waste reduction in synthesis. Patent analyses reveal growing IP activity around modified isocyanates, suggesting sustained R&D investment. As industries prioritize circular economy principles, this compound’s recyclability in polymer matrices is under scrutiny.